Cas no 80464-16-0 (N-ethyl-n-(2-hydroxycyclohexyl)-4-(1-methyltetrazol-5-yl)sulfanylbutanamide)

• Product name: N-ethyl-n-(2-hydroxycyclohexyl)-4-(1-methyltetrazol-5-yl)sulfanylbutanamide
• CAS No: 80464-16-0
• MF: C₁₄H₂₅N₅O₂S
• MW: 327.4456
• CID: 1801295
• PubChem ID: 3062257

N-ethyl-n-(2-hydroxycyclohexyl)-4-(1-methyltetrazol-5-yl)sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-n-(2-hydroxycyclohexyl)-4-(1-methyltetrazol-5-yl)sulfanylbutanamide
• N-Ethyl-N-(2-hydroxycyclohexyl)-4-((1-methyl-1H-tetrazol-5-yl)thio)butanamide
• AG-H-23508
• Butanamide, N-ethyl-N-(2-hydroxycyclohexyl)-4-((1-methyl-1H-tetrazol-5-yl)thio)-
• N-Ethyl-N-(2-hydroxycyclohexyl)-4-(1-methyl-1,2,3,4-tetrazol-5-yl)thiobutyramide
• AC1MI3A1
• SureCN10678911
• CTK5E7819
• LS-45495
• SCHEMBL10678911
• N-Ethyl-N-(2-hydroxycyclohexyl)-4-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]butanamide
• DTXSID501001262
• 80464-16-0

• Inchi： InChI=1S/C14H25N5O2S/c1-3-19(11-7-4-5-8-12(11)20)13(21)9-6-10-22-14-15-16-17-18(14)2/h11-12,20H,3-10H2,1-2H3
• InChI Key： WDEVTYTUQHLYHJ-UHFFFAOYSA-N
• SMILES： CCN(C1CCCCC1O)C(=O)CCCSC2=NN=NN2C

Computed Properties

• Exact Mass: 327.17289623g/mol
• Monoisotopic Mass: 327.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų